461-78-9

Chlorphentermine

In Stock

• CAS RN:
• 461-78-9

• Formula:
• C10H14ClN

• InChI:
• InChI=1S/C10H14ClN/c1-10(2,12)7-8-3-5-9(11)6-4-8/h3-6H,7,12H2,1-2H3

• InChIKey:
• ZCKAMNXUHHNZLN-UHFFFAOYSA-N

• Chlorphentermine is a chlorinated analogue of phentermine, a sympathomimetic amine with central nervous system (CNS) stimulating and anorexic activity. Chlorphentermine acts by facilitating the release of catecholamines, especially noradrenaline and dopamine, from nerve terminals in the brain and also inhibits their uptake. The increase in synaptic concentrations of these catecholamines causes behavioral changes including an increase in motor activity, mental alertness and excitement, causes euphoria, and suppresses appetite.
  Chlorphentermine is a DEA Schedule III controlled substance. Substances in the DEA Schedule III have a potential for abuse less than substances in Schedules I or II and abuse may lead to moderate or low physical dependence or high psychological dependence.
  Chlorphentermine is a member of amphetamines.

Bis(2-hydroxy-5-nitro-phenyl)methane

Usually In Stock

• CAS RN:
• 5461-78-9

• Formula:
• C13H10N2O6

• InChI:
• InChI=1S/C13H10N2O6/c16-12-3-1-10(14(18)19)6-8(12)5-9-7-11(15(20)21)2-4-13(9)17/h1-4,6-7,16-17H,5H2

• InChIKey:
• CVWOYHDMNIZZMP-UHFFFAOYSA-N

• Bis(2-hydroxy-5-nitro-phenyl)methane is a useful research compound. Its molecular formula is C13H10N2O6 and its molecular weight is 290.23 g/mol. The purity is usually 95%.

Sulfonterol hydrochloride

• CAS RN:
• 42461-78-9

• Formula:
• C14H24ClNO4S

• InChI:
• InChI=1S/C14H23NO4S.ClH/c1-14(2,3)15-8-13(17)10-5-6-12(16)11(7-10)9-20(4,18)19;/h5-7,13,15-17H,8-9H2,1-4H3;1H

• InChIKey:
• WRQNLSYJACCVQD-UHFFFAOYSA-N

• Sulfonterol hydrochloride, also known as Sulfonterol hydrochloride, is a useful research compound. Its molecular formula is C14H24ClNO4S and its molecular weight is 337.9 g/mol. The purity is usually 95%.

4-(2-((3-Cyano-5-((2-methoxyphenyl)carbamoyl)-6-methyl-4-(thiophen-2-yl)-1,4-dihydropyridin-2-yl)thio)acetamido)benzoic acid

In Stock

• CAS RN:
• 380461-78-9

• Formula:
• C28H24N4O5S2

• InChI:
• InChI=1S/C28H24N4O5S2/c1-16-24(26(34)32-20-6-3-4-7-21(20)37-2)25(22-8-5-13-38-22)19(14-29)27(30-16)39-15-23(33)31-18-11-9-17(10-12-18)28(35)36/h3-13,25,30H,15H2,1-2H3,(H,31,33)(H,32,34)(H,35,36)

• InChIKey:
• JMXFVENWHKJJRD-UHFFFAOYSA-N

• 4-(2-((3-Cyano-5-((2-methoxyphenyl)carbamoyl)-6-methyl-4-(thiophen-2-yl)-1,4-dihydropyridin-2-yl)thio)acetamido)benzoic acid is a useful research compound. Its molecular formula is C28H24N4O5S2 and its molecular weight is 560.64. The purity is usually 95%.